Cas no 28240-16-6 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[(chloroacetyl)amino]-8-oxo-, (6R,7R)-)

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[(chloroacetyl)amino]-8-oxo-, (6R,7R)-
• CAS No: 28240-16-6
• MF: C₁₂H₁₃ClN₂O₆S
• MW: 348.759421110153
• CID: 1434131
• PubChem ID: 9841263
• Update Time: 2025-04-20

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[(chloroacetyl)amino]-8-oxo-, (6R,7R)- Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-[(chloroacetyl)amino]-8-oxo-, (6R,7R)-
• SCHEMBL9021203
• CEFTIGUANIDE
• 28240-16-6

• Inchi： 1S/C12H13ClN2O6S/c1-5(16)21-3-6-4-22-11-8(14-7(17)2-13)10(18)15(11)9(6)12(19)20/h8,11H,2-4H2,1H3,(H,14,17)(H,19,20)/t8-,11-/m1/s1
• InChI Key： ZKDAULRVUXKFHD-LDYMZIIASA-N
• SMILES： ClCC(N[C@@H]1C(N2C(C(=O)O)=C(COC(C)=O)CS[C@@H]21)=O)=O

Computed Properties

• Exact Mass: 348.01839
• Monoisotopic Mass: 348.0182850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 113.01